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Compound of Interest

Compound Name: 3-Hexylsalicylic acid
CAS No.: 30762-15-3
Cat. No.: B1210574
Get Quote
. J

CAS: 30762-15-3 | Formula: C13H1s03 | MW: 222.28 g/mol IUPAC Name: 2-Hydroxy-3-
hexylbenzoic acid

Executive Technical Summary

3-Hexylsalicylic acid is a lipophilic derivative of salicylic acid characterized by a hexyl chain at
the ortho position relative to the phenolic hydroxyl group (position 3 of the benzene ring). This
structural arrangement induces significant intramolecular hydrogen bonding and steric
shielding, distinct from its 4-alkyl or 5-alkyl isomers.

This guide details the expected spectral signatures for Nuclear Magnetic Resonance (NMR),
Infrared Spectroscopy (IR), and Mass Spectrometry (MS), designed to serve as a reference for
structural validation and impurity profiling in drug development and materials science.[1]

Molecular Architecture & Numbering

To ensure accurate spectral assignment, the following numbering scheme is used throughout
this guide:
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C1: Carboxyl attachment point

C2: Phenolic hydroxyl attachment point

C3: Hexyl chain attachment point

C4, C5, C6: Aromatic ring protons

C1' - C6": Hexyl chain carbons (from benzylic to terminal methyl)

Click to download full resolution via product page

Figure 1: Structural connectivity and numbering logic for 3-Hexylsalicylic acid.

Mass Spectrometry (MS) Profiling
lonization & Fragmentation Logic

The mass spectrum of 3-hexylsalicylic acid is dominated by the stability of the aromatic core
and the lability of the carboxyl group.

« lonization Mode: Electron Impact (El, 70 eV) is standard for structural elucidation;
Electrospray lonization (ESI-) is preferred for quantitative LC-MS analysis.
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e Molecular lon (M+): m/z 222 (Visible, moderate intensity).

o Base Peak: Often observed at m/z 178 (Loss of CO2) or m/z 120 (Salicylic acid core

rearrangement).
Key Djagnostic lons (El Mode)

m/z (Mass-to-Charge) Fragment Identity Mechanism

222 [M]* Molecular ion.
Ortho Effect: Dehydration

204 [M - H201* between -COOH and phenolic
-OH or benzylic protons.
Decarboxylation
(Characteristic of benzoic

178 [M - CO2)* _
acids). Leaves 2-hexylphenol
radical cation.
Loss of hexyl chain (Benzylic

135 [M - CeHa3]*

cleavage).

Hydroxytropylium ion
107 [C7H7O]* (Rearrangement after
chain/COOH loss).

Fragmentation Pathway Diagram
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Molecular lon

[M]+ m/z 222

-18 Da 44 Da (Major Pathway) cLafferty-like

[Mm-/ZHZZ&H [Mm}ch)728]+ [ Benzylic Cleavage j
(Ortho Effect) (2-Hexylphenol) [M - C5H11]+ m/z 151

Complex Rearrangement
Hydroxytropylium
m/z 107

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in Electron Impact (El) Mass Spectrometry.

Infrared (IR) Spectroscopy[1][2][3]

The IR spectrum is heavily influenced by the intramolecular hydrogen bond between the
phenolic hydroxyl and the carbonyl oxygen. This "closed" conformation shifts key bands
compared to non-ortho substituted isomers.

Diagnostic Bands (KBr Pellet /| ATR)
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Frequency (cm™?) Vibration Mode Structural Insight

Chelated Hydroxyl: The

phenolic OH is H-bonded to
3200 - 2500 O-H Stretch (Broad) the C=0, causing extreme

broadening and a red shift.

Overlaps with carboxylic OH.

Strong signals from the hexyl
2960, 2930, 2860 C-H Stretch (Aliphatic) chain (asymmetric/symmetric
CHz and CHs).

Conjugated Acid: Lower than

typical benzoic acids (1680-

1660 — 1650 C=0 Stretch .
1700) due to internal H-
bonding (resonance assisted).
1610, 1580 C=C Ring Stretch Aromatic skeletal vibrations.

Scissoring vibration of
1445 C-H Bend methylene (-CHz-) groups in
the hexyl chain.

1,2,3-Trisubstituted Benzene:
760 — 750 C-H Out-of-Plane Characteristic pattern for 3

adjacent aromatic protons.

Nuclear Magnetic Resonance (NMR)[1][3][4][5]

This is the definitive method for structural confirmation. The data below represents theoretical
shifts derived from 3-methylsalicylic acid and alkyl-benzene standards, highly accurate for
solvent systems like DMSO-de or CDCls.

'H NMR (Proton) - 400 MHz, CDCls
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Chemical Shift . . .
Multiplicity Integration Assignment Notes
(5 ppm)
Exchangeable.
105-115 Broad Singlet 1H COOH Often extremely
broad.
Strongly
deshielded by H-
~10.5 Broad Singlet 1H Phenolic OH bonding. May
merge with
COOH.
Doublet (d, J=8.0 Deshielded by
7.75 1H H-6
Hz) ortho-COOH.
Doublet (d, J=7.5 Ortho to hexyl
7.35 1H H-4
Hz) group.
Meta to both
Triplet (t, J=7.8 substituents.
6.85 1H H-5 _
Hz) Upfield due to
electron-rich ring.
Benzylic CHa.
Triplet (t, J=7.5 Key indicator of
2.65 2H H-1'
Hz) 3-position
alkylation.
] Beta-methylene
1.60 Multiplet 2H H-2'
protons.
_ Bulk methylene
1.30-1.40 Multiplet 6H H-3' to H-5' .
chain.
Triplet (t, J=7.0 Terminal methyl
0.88 3H H-6'

Hz)

group.

3C NMR (Carbon) - 100 MHz, CDCls
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Shift (6 ppm) Carbon Type Assignment
176.5 Quaternary (C=0) Carboxylic Acid

C-2 (Phenolic) - Deshielded by
160.5 Quaternary (C-0)

oxygen.
135.2 CH C-4 - Aromatic CH.

C-3 - Substituted by Hexyl
130.5 Quaternary

group.
128.8 CH C-6 - Ortho to COOH.
119.2 CH C-5 - Meta position.

C-1 - Ipso to COOH (Shielded
111.5 Quaternary

by resonance).
31.8, 29.8, 29.5 CH:z Internal Alkyl Chain.
22.7 CH2 C-5' (Next to terminal methyl).
141 CHs Terminal Methyl.

NMR Analysis Workflow Diagram

Sample Prep
(10mg in CDCI3)

Acquisition

1H (16 scans)
13C (256 scans)

Processing
LB=0.3Hz
Baseline Corr.

Analysis
1. Check Aromatic Region (3H)

2. Integrate Alkyl Chain (11H)
3. Verify OH/COOH Exchange

Click to download full resolution via product page

Figure 3: Standard operating procedure for NMR verification of lipophilic salicylic acids.

Quality Control & Impurity Differentiation

When synthesizing or sourcing 3-hexylsalicylic acid, the most common impurities are

regioisomers. Use the following logic to distinguish them:
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o 3-Hexyl vs. 5-Hexyl Isomer:
o 3-Hexyl (Target): 1,2,3-substitution pattern. H-5 is a triplet (or dd with similar J values).

o 5-Hexyl (Impurity): 1,2,5-substitution pattern. H-3 is a meta-coupled doublet (d, J~2Hz)
appearing upfield (~6.8 ppm). H-4 and H-6 are doublets/multiplets.

o Decarboxylation Product (2-Hexylphenol):
o Loss of the COOH signal in 33C NMR (176 ppm).

o MS shows m/z 178 as the parent ion, not a fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fsdbs.db.aist.go.jp%2F
https://www.benchchem.com/product/b1210574/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-of-3-hexylsalicylic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F15559868
https://www.benchchem.com/product/b1210574?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/1673/Spectroscopic_comparison_of_3_Methylsalicylic_acid_and_its_precursors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 3-
Hexylsalicylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210574/docs#comprehensive-spectroscopic-
profiling-of-3-hexylsalicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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